Cas no 595557-04-3 (1-Heptene, 1-(ethenylsulfonyl)-, (1E)-)

1-Heptene, 1-(ethenylsulfonyl)-, (1E)- structure
595557-04-3 structure
Product name:1-Heptene, 1-(ethenylsulfonyl)-, (1E)-
CAS No:595557-04-3
MF:C9H16O2S
MW:188.287141799927
CID:338291
PubChem ID:71442855

1-Heptene, 1-(ethenylsulfonyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptene, 1-(ethenylsulfonyl)-, (1E)-
    • 1-ethenylsulfonylhept-1-ene
    • 1-(Ethenesulfonyl)hept-1-ene
    • DTXSID00851711
    • 595557-04-3
    • Inchi: InChI=1S/C9H16O2S/c1-3-5-6-7-8-9-12(10,11)4-2/h4,8-9H,2-3,5-7H2,1H3/b9-8+
    • InChI Key: MQXKRJXYKDEXTI-CMDGGOBGSA-N
    • SMILES: CCCCC/C=C/S(C=C)(=O)=O

Computed Properties

  • Exact Mass: 188.08718
  • Monoisotopic Mass: 188.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

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